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Compound of Interest

Compound Name: 1-Ethoxypentane

Cat. No.: B092830

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of 1-ethoxypentane (also known as ethyl pentyl ether). The information is curated
for professionals in research, science, and drug development who require precise data for
modeling, process design, and safety assessments. This document summarizes key
guantitative data in structured tables, outlines typical experimental methodologies for their
determination, and provides a visualization of a common experimental workflow.

Physicochemical and Thermodynamic Data

1-Ethoxypentane (CAS No: 17952-11-3) is a colorless liquid with the molecular formula
C7H160.[1] It is utilized as a solvent in various organic reactions and as an intermediate in the
synthesis of other chemicals, including pharmaceuticals and fragrances.[1][2] Its
thermodynamic properties are crucial for understanding its behavior in different chemical and

physical processes.

Tabulated Physical Properties

The following table summarizes the key physical properties of 1-ethoxypentane. These values
are essential for handling, storage, and process design.
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Property Value Unit Reference(s)
Molecular Weight 116.204 g/mol [1]

Boiling Point 118.4 - 119.55 °C [1][2]

Melting Point -95.35 (estimate) °C [1112]

Density 0.7684 - 0.772 g/cm3 [2][3]

Flash Point 16.4 °C [1][2]

Vapor Pressure 19.9 mmHg at 25°C [1112][3]
Refractive Index 1.3914 - 1.396 [11[2]

Tabulated Thermodynamic Properties

This table presents the available thermodynamic data for 1-ethoxypentane. These parameters
are fundamental for chemical reaction engineering, safety analysis, and computational

chemistry.
Property Symbol Value Unit Reference(s)
Enthalpy of .
T AvapH Data available kJ/mol [41[5]
Vaporization
Ideal Gas Heat ]
) Cp,gas Data available J/mol-K [6][7]
Capacity
Standard Gibbs
Free Energy of AfG® Data available kJ/mol [6]
Formation
Enthalpy of .
) AfH°gas Data available kJ/mol [6]
Formation (gas)
Enthalpy of )
) AfusH® Data available kJ/mol [6]
Fusion
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Note: Specific values for some thermodynamic properties, such as the enthalpy of vaporization
and ideal gas heat capacity, are often presented as temperature-dependent functions or in
extensive tables. The NIST/TRC Web Thermo Tables are a primary source for this detailed
data.[7]

Experimental Protocols for Thermodynamic
Property Determination

The determination of the thermodynamic properties of a compound like 1-ethoxypentane
involves a range of established experimental techniques. Below are detailed methodologies for
key experiments.

Determination of Enthalpy of Vaporization (AvapH)

The enthalpy of vaporization can be determined using several methods, with calorimetry and
the vapor pressure method being the most common.

2.1.1. Calorimetric Method (e.g., using a Calvet Calorimeter)

e Principle: This method directly measures the heat absorbed by the substance during its
phase transition from liquid to vapor at a constant temperature.

e Apparatus: A Calvet-type calorimeter, which consists of a sample cell and a reference cell
surrounded by a series of thermocouples, is used.

e Procedure:

o

A precisely weighed sample of 1-ethoxypentane is placed in the sample cell.
o The calorimeter is brought to the desired temperature and allowed to stabilize.

o A controlled evaporation of the sample is initiated, for instance, by a slow stream of an
inert gas or by reducing the pressure.

o The heat absorbed during the vaporization process creates a temperature difference
between the sample and reference cells, which is detected by the thermocouples as a
voltage signal.
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o This signal is integrated over time to determine the total heat absorbed.

o The enthalpy of vaporization is calculated by dividing the measured heat by the number of
moles of the vaporized sample.

2.1.2. Vapor Pressure Measurement Method (Clausius-Clapeyron Equation)

o Principle: This method relies on the relationship between the vapor pressure of a liquid and
its temperature. The enthalpy of vaporization can be derived from the slope of the natural
logarithm of vapor pressure versus the inverse of the temperature, as described by the
Clausius-Clapeyron equation.

o Apparatus: A static or dynamic vapor pressure apparatus is required. This typically includes a
temperature-controlled sample chamber, a pressure transducer, and a vacuum system.

e Procedure:

o The sample of 1-ethoxypentane is placed in the sample chamber and degassed to
remove any dissolved air.

o The temperature of the sample is precisely controlled and varied in a stepwise manner.

o At each temperature, the system is allowed to reach equilibrium, and the corresponding
vapor pressure is recorded.

o Aplot of In(P) versus 1/T is generated.

o The slope of this plot is equal to -AvapH/R, where R is the ideal gas constant. From this,
the enthalpy of vaporization can be calculated.

Determination of Heat Capacity (Cp)

2.2.1. Adiabatic Calorimetry

» Principle: This technique measures the temperature rise of a substance upon the input of a
known amount of heat under adiabatic conditions (no heat exchange with the surroundings).
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e Apparatus: An adiabatic calorimeter consists of a sample cell, a heater, a temperature
sensor, and an adiabatic shield that is maintained at the same temperature as the sample
cell to prevent heat loss.

e Procedure:

[e]

A known mass of 1-ethoxypentane is sealed in the sample cell.
o The cell is cooled to the starting temperature.

o A measured amount of electrical energy (heat) is supplied to the sample through the
heater, causing a small increase in temperature.

o The temperature change is precisely measured.

o The heat capacity is calculated by dividing the supplied heat by the temperature change
and the number of moles of the sample.

o This process is repeated over the desired temperature range to obtain the heat capacity
as a function of temperature.

Visualizations

The following diagrams illustrate key concepts and workflows related to the thermodynamic
properties of 1-ethoxypentane.
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Experimental Workflow: AvapH Determination via Vapor Pressure
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(1-Ethoxypentane, degassed)
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Determine AvapH
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Caption: Workflow for determining the enthalpy of vaporization.
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Relationship of Key Thermodynamic Properties

Physical State
(Solid, Liquid, Gas) Temperature @ Enthalpy (H)

Gibbs Free Energy (G)
G=H-TS

Click to download full resolution via product page

Caption: Interrelation of fundamental thermodynamic state functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Page loading... [wap.guidechem.com]

e 2.Cas 17952-11-3,1-ETHOXYPENTANE | lookchem [lookchem.com]
e 3. 1-ETHOXYPENTANE | CAS#:17952-11-3 | Chemsrc [chemsrc.com]
¢ 4. Pentane, 1-ethoxy- [webbook.nist.gov]

* 5. Pentane, 1-ethoxy- [webbook.nist.gov]

e 6. Pentane, 1-ethoxy- (CAS 17952-11-3) - Chemical & Physical Properties by Cheméo
[chemeo.com]

o 7. ethyl pentyl ether -- Critically Evaluated Thermophysical Property Data from NIST/TRC
Web Thermo Tables (WTT) [wtt-pro.nist.gov]

» To cite this document: BenchChem. [Thermodynamic Properties of 1-Ethoxypentane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b092830?utm_src=pdf-body-img
https://www.benchchem.com/product/b092830?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/dictionary/en/17952-11-3.html
https://www.lookchem.com/casno17952-11-3.html
https://www.chemsrc.com/en/cas/17952-11-3_511135.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17952113&Units=SI&Mask=27AE
https://webbook.nist.gov/cgi/inchi?ID=C17952113&Mask=4
https://www.chemeo.com/cid/17-806-8/Pentane-1-ethoxy
https://www.chemeo.com/cid/17-806-8/Pentane-1-ethoxy
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=ethyl_pentyl_ether
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=ethyl_pentyl_ether
https://www.benchchem.com/product/b092830#thermodynamic-properties-of-1-ethoxypentane
https://www.benchchem.com/product/b092830#thermodynamic-properties-of-1-ethoxypentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b092830#thermodynamic-properties-of-1-
ethoxypentane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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